2-chloro-N-[2-(2,4-dichlorophenyl)-1,3-benzoxazol-5-yl]-5-(4H-1,2,4-triazol-4-yl)benzamide

• IUPAC Name: 2-chloro-N-[2-(2,4-dichlorophenyl)-1,3-benzoxazol-5-yl]-5-(1,2,4-triazol-4-yl)benzamide
• InChI: InChI=1S/C22H12Cl3N5O2/c23-12-1-4-15(18(25)7-12)22-29-19-8-13(2-6-20(19)32-22)28-21(31)16-9-14(3-5-17(16)24)30-10-26-27-11-30/h1-11H,(H,28,31)
• InChI Key: DGTPISGKKXLKSF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1NC(=O)C3=C(C=CC(=C3)N4C=NN=C4)Cl)N=C(O2)C5=C(C=C(C=C5)Cl)Cl
• Molecular Formula: C22H12Cl3N5O2
• Molecular Weight: 484.7 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a benzoxazole ring, a triazole ring, and an amide group. It also has multiple chloro substituents. These functional groups and substituents could potentially give the compound a variety of chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The benzoxazole and triazole rings are likely to be planar due to the presence of conjugated pi bonds. The chloro substituents could influence the overall shape of the molecule due to their size and electronegativity.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups and substituents. For example, the amide group could potentially undergo hydrolysis, and the chloro substituents could potentially be replaced in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility could be affected by the polar amide group and the nonpolar benzoxazole and triazole rings.

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. Based on its structure, it could potentially interact with enzymes or receptors that recognize its functional groups or overall shape.

Safety and Hazards

The safety and hazards of this compound would depend on its reactivity and biological activity. As with any chemical, appropriate precautions should be taken when handling it.

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. This could include developing more efficient synthesis methods, studying its reactivity, investigating its mechanism of action, and testing its biological activity.